5-chloro-N-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide

• Molecular Formula: C12H12ClNO3
• Molecular Weight: 253.68 g/mol
• IUPAC Name: 5-chloro-N-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C12H12ClNO3/c1-7-9-6-8(13)4-5-10(9)17-11(7)12(15)14(2)16-3/h4-6H,1-3H3
• InChI Key: IAOSAZNAAOHGBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)Cl)C(=O)N(C)OC

Description

5-chloro-N-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (50 mL) of 1-(5-chloro-2-hydroxyphenyl)ethanone (5.00 g) in tetrahydrofuran were added potassium carbonate (8.10 g), sodium iodide (8.78 g) and 2-chloro-N-methoxy-N-methylacetamide (4.43 g), and the mixture was stirred overnight with heating under reflux. Insoluble material was filtered off, and the filtrate was concentrated under reduced pressure to give a white solid. To a solution (50 mL) of the obtained solid in N,N-dimethylformamide was added 1,8-diazabicyclo[5.4.0]undec-7-ene (4.38 mL), and the mixture was stirred at 120° C. for 2 hr. The reaction mixture was cooled to room temperature, 1N hydrochloric acid was added, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (30% ethyl acetate/hexane) to give the title object compound (2.15 g, 29%) as a brown solid.